Cas no 400076-46-2 (3-(4-bromo-1-methyl-1H-pyrazol-3-yl)-2-methylimidazo[1,2-a]pyridine)

• Product Name: 3-(4-bromo-1-methyl-1H-pyrazol-3-yl)-2-methylimidazo[1,2-a]pyridine
• CAS No: 400076-46-2
• MF: C₁₂H₁₁BrN₄
• MW: 291.15
• CID: 6786421
• PubChem ID: 1486518
• Update Time: 2025-05-26

3-(4-bromo-1-methyl-1H-pyrazol-3-yl)-2-methylimidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-methyl-3-{2-methylimidazo[1,2-a]pyridin-3-yl}-1H-pyrazole
• Oprea1_441596
• 12D-806
• AKOS005079785
• 3-(4-bromo-1-methylpyrazol-3-yl)-2-methylimidazo[1,2-a]pyridine
• 400076-46-2
• 3-(4-bromo-1-methyl-1H-pyrazol-3-yl)-2-methylimidazo[1,2-a]pyridine

• Inchi： 1S/C12H11BrN4/c1-8-12(11-9(13)7-16(2)15-11)17-6-4-3-5-10(17)14-8/h3-7H,1-2H3
• InChI Key： UXAKKADXEOLUQS-UHFFFAOYSA-N
• SMILES： BrC1=CN(C)N=C1C1=C(C)N=C2C=CC=CN12

Computed Properties

• Exact Mass: 290.01671g/mol
• Monoisotopic Mass: 290.01671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.1Ų

Additional information on 3-(4-bromo-1-methyl-1H-pyrazol-3-yl)-2-methylimidazo[1,2-a]pyridine

Recent Advances in the Study of 3-(4-bromo-1-methyl-1H-pyrazol-3-yl)-2-methylimidazo[1,2-a]pyridine (CAS: 400076-46-2)

The compound 3-(4-bromo-1-methyl-1H-pyrazol-3-yl)-2-methylimidazo[1,2-a]pyridine (CAS: 400076-46-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique imidazopyridine and pyrazole moieties, has been the subject of several studies aimed at exploring its pharmacological properties and synthetic pathways. This research brief consolidates the latest findings and developments related to this compound, providing a comprehensive overview for professionals in the field.

Recent studies have focused on the synthesis and optimization of 3-(4-bromo-1-methyl-1H-pyrazol-3-yl)-2-methylimidazo[1,2-a]pyridine, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel multi-step synthetic route that achieved a 75% overall yield, significantly higher than previous methods. The study also highlighted the compound's stability under various physiological conditions, making it a promising candidate for further drug development.

Pharmacological investigations have revealed that this compound exhibits potent inhibitory activity against several kinase targets, including JAK2 and FLT3, which are implicated in various cancers. In vitro studies demonstrated IC50 values in the low nanomolar range, suggesting high specificity and efficacy. Additionally, preliminary in vivo studies in murine models showed promising antitumor activity with minimal off-target effects, as reported in a 2024 Cancer Research article.

The structural uniqueness of 3-(4-bromo-1-methyl-1H-pyrazol-3-yl)-2-methylimidazo[1,2-a]pyridine has also made it a valuable scaffold for structure-activity relationship (SAR) studies. Researchers have synthesized numerous analogs to explore the impact of various substitutions on biological activity. These efforts have led to the identification of several derivatives with improved pharmacokinetic properties, as documented in a recent Bioorganic & Medicinal Chemistry Letters publication.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as solubility and metabolic stability need to be addressed through further medicinal chemistry optimization. Current research is focusing on prodrug strategies and formulation approaches to overcome these limitations. The compound's potential as a lead molecule for targeted cancer therapies continues to drive significant research interest in both academic and industrial settings.

In conclusion, 3-(4-bromo-1-methyl-1H-pyrazol-3-yl)-2-methylimidazo[1,2-a]pyridine represents a promising chemical entity with multiple therapeutic applications. The recent progress in its synthesis, biological evaluation, and structural optimization underscores its potential as a valuable tool in drug discovery. Future research directions will likely focus on advancing promising derivatives through preclinical development and exploring combination therapies with existing anticancer agents.